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paspalicine paspalicine
Brand Name: Vulcanchem
CAS No.: 11024-55-8
VCID: VC0076017
InChI: InChI=1S/C27H31NO3/c1-24(2)23-21(29)14-19-18-10-9-15-13-17-16-7-5-6-8-20(16)28-22(17)26(15,4)25(18,3)11-12-27(19,30-23)31-24/h5-8,14-15,18,23,28H,9-13H2,1-4H3/t15-,18-,23-,25-,26+,27-/m0/s1
SMILES: CC1(C2C(=O)C=C3C4CCC5CC6=C(C5(C4(CCC3(O2)O1)C)C)NC7=CC=CC=C67)C
Molecular Formula: C27H31NO3
Molecular Weight: 417.5 g/mol

paspalicine

CAS No.: 11024-55-8

Main Products

VCID: VC0076017

Molecular Formula: C27H31NO3

Molecular Weight: 417.5 g/mol

paspalicine - 11024-55-8

CAS No. 11024-55-8
Product Name paspalicine
Molecular Formula C27H31NO3
Molecular Weight 417.5 g/mol
IUPAC Name (1S,4S,5S,16S,19R,23R)-4,5,24,24-tetramethyl-25,26-dioxa-7-azaheptacyclo[21.2.1.01,20.04,19.05,16.06,14.08,13]hexacosa-6(14),8,10,12,20-pentaen-22-one
Standard InChI InChI=1S/C27H31NO3/c1-24(2)23-21(29)14-19-18-10-9-15-13-17-16-7-5-6-8-20(16)28-22(17)26(15,4)25(18,3)11-12-27(19,30-23)31-24/h5-8,14-15,18,23,28H,9-13H2,1-4H3/t15-,18-,23-,25-,26+,27-/m0/s1
Standard InChIKey HSFKQYJRJBEWKH-XTHGXZEWSA-N
Isomeric SMILES C[C@]12CC[C@]34C(=CC(=O)[C@H](O3)C(O4)(C)C)[C@@H]1CC[C@@H]5[C@@]2(C6=C(C5)C7=CC=CC=C7N6)C
SMILES CC1(C2C(=O)C=C3C4CCC5CC6=C(C5(C4(CCC3(O2)O1)C)C)NC7=CC=CC=C67)C
Canonical SMILES CC1(C2C(=O)C=C3C4CCC5CC6=C(C5(C4(CCC3(O2)O1)C)C)NC7=CC=CC=C67)C
Synonyms paspalicine
PubChem Compound 14733160
Last Modified Nov 11 2021
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